Cas no 2126143-74-4 (tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate
• CAS No: 2126143-74-4
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5267841
• Update Time: 2026-03-09

tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C11H22N2O2/c1-8-6-13(7-9(8)5-12)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9-/m1/s1
• InChI Key： BWXDXUVIZLNSHM-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C)[C@H](CN)C1

Additional information on tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate (CAS No. 2126143-74-4)

The compound tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate (CAS No. 2126143-74-4) is a chiral pyrrolidine derivative widely recognized for its role in pharmaceutical synthesis and organic chemistry. With its unique stereochemistry and functional groups, this compound serves as a critical intermediate in the development of bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry. Its structural features, including the tert-butyl carbamate protecting group and the aminomethyl moiety, make it highly versatile for further chemical modifications.

In recent years, the demand for chiral building blocks like tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate has surged due to their applications in asymmetric synthesis. Researchers and pharmaceutical companies are increasingly focusing on stereoselective reactions to produce enantiomerically pure compounds, which are essential for reducing side effects in drug formulations. This compound's (3R,4S) configuration ensures high enantiomeric purity, making it a preferred choice for synthesizing targeted therapeutics.

The synthesis of tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate typically involves multi-step organic reactions, including reductive amination and Boc protection. Its CAS No. 2126143-74-4 is frequently searched in chemical databases, reflecting its importance in academic and industrial research. Users often inquire about its physical properties, such as melting point, solubility, and stability, which are crucial for handling and storage. Additionally, its compatibility with common reagents like Grignard reagents and palladium catalysts is a topic of interest.

From an SEO perspective, keywords like "chiral pyrrolidine derivatives", "Boc-protected amines", and "asymmetric synthesis intermediates" are highly relevant to this compound. These terms align with trending searches in organic chemistry forums and pharmaceutical research platforms. The compound's role in peptide synthesis and small molecule drug development further enhances its visibility in scientific literature.

Another area of interest is the compound's potential applications in neurological drug candidates. Given the rising prevalence of neurodegenerative diseases, researchers are exploring pyrrolidine-based scaffolds for their ability to cross the blood-brain barrier. The aminomethyl group in tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate provides a handle for further functionalization, enabling the creation of CNS-active compounds.

In summary, tert-butyl (3R,4S)-3-(aminomethyl)-4-methylpyrrolidine-1-carboxylate (CAS No. 2126143-74-4) is a valuable chiral intermediate with broad applications in pharmaceutical research and organic synthesis. Its stereochemical purity, functional versatility, and compatibility with modern synthetic methods make it a staple in laboratories worldwide. As the demand for enantiomerically pure compounds grows, this compound will likely remain a focal point in drug discovery and chemical innovation.